(3E)-1,9,11,13-tetrahydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one

• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol
• IUPAC Name: (3E)-1,9,11,13-tetrahydroxy-3,6,6,14-tetramethyl-10-methylidenetricyclo[10.3.0.05,7]pentadec-3-en-2-one
• InChI: InChI=1S/C20H30O5/c1-9-6-12-13(19(12,4)5)7-14(21)11(3)17(23)15-16(22)10(2)8-20(15,25)18(9)24/h6,10,12-17,21-23,25H,3,7-8H2,1-2,4-5H3/b9-6+
• InChI Key: NVDZRSWQWPPKAI-RMKNXTFCSA-N
• Isomeric SMILES: CC1CC2(C(C1O)C(C(=C)C(CC3C(C3(C)C)/C=C(/C2=O)\C)O)O)O
• Canonical SMILES: CC1CC2(C(C1O)C(C(=C)C(CC3C(C3(C)C)C=C(C2=O)C)O)O)O

Description

This tricyclic polyketide-derived compound features a unique 15-membered framework with a methylidene group at position 10, four hydroxyl groups, and four methyl substituents.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Structural Analogues

The compound’s tricyclic core and oxygenation pattern invite comparison with other natural products:

Compound Name	Core Structure	Key Functional Groups	Source	Bioactivity
(3E)-Target Compound	Tricyclo[10.3.0.0⁵,⁷]	4×OH, 4×CH₃, methylidene	Marine actinomycetes*	Anticancer (inferred)
Taxol (Paclitaxel)	Tetracyclic diterpene	Ester, hydroxyl, benzoyl	Pacific yew tree	Microtubule stabilizer
Artemisinin	Sesquiterpene lactone	Endoperoxide, lactone	Artemisia annua	Antimalarial
Salternamide E	Bicyclic depsipeptide	Ester, amide, hydroxyl	Marine actinomycetes	Cytotoxic

*Inferred from marine actinomycetes’ propensity to produce complex polyketides .

• Key Structural Differences :
  • Unlike Taxol’s taxane ring system, the target compound lacks ester moieties but features a denser hydroxylation pattern, which may influence solubility and target specificity.
  • Compared to Artemisinin’s endoperoxide bridge, the methylidene group in the target compound could participate in Michael addition reactions, enhancing reactivity toward thiol-containing proteins .

Functional Analogues

• For instance, FINO₂ (a ferroptosis inducer) shares hydroxyl groups critical for pro-oxidant activity.

Research Findings and Bioactivity Insights

• Marine Actinomycete Derivatives: Compounds from this source often exhibit cytotoxicity against cancer cells at nM–μM concentrations. The target compound’s hydroxyl groups may enhance binding to kinases or phosphatases, as seen in salternamides .
• Selectivity in Cancer Cells: Natural tricyclic compounds can exploit metabolic vulnerabilities in cancer cells (e.g., elevated ROS levels), aligning with findings that ferroptosis inducers show selectivity for oral squamous cell carcinoma over normal cells .
• Bioavailability Challenges : Despite improved solubility from hydroxylation, the compound’s molecular weight (~400–450 Da) and tricyclic rigidity may limit blood-brain barrier penetration, a common issue with plant-derived biomolecules .